Cas no 721917-87-9 (1,2-Benzenediol,4-[(1R)-2-(ethylmethylamino)-1-hydroxyethyl]-)

• Product Name: 1,2-Benzenediol,4-[(1R)-2-(ethylmethylamino)-1-hydroxyethyl]-
• CAS No: 721917-87-9
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 558476
• Update Time: 2024-03-05

1,2-Benzenediol,4-[(1R)-2-(ethylmethylamino)-1-hydroxyethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[(1R)-2-(ethylmethylamino)-1-hydroxyethyl]-
• Adrenaline, N-ethyl- (5CI)
• N-Ethylepinephrine

• Inchi： 1S/C11H17NO3/c1-3-12(2)7-11(15)8-4-5-9(13)10(14)6-8/h4-6,11,13-15H,3,7H2,1-2H3
• InChI Key： OGCCLPASLPLHDJ-UHFFFAOYSA-N
• SMILES： OC1=C(O)C=CC(C(CN(CC)C)O)=C1

Computed Properties

• Exact Mass: 211.121
• Monoisotopic Mass: 211.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.9A^2